Cas no 85378-82-1 ((+)-AJ 76 hydrochloride)

• Product Name: (+)-AJ 76 hydrochloride
• CAS No: 85378-82-1
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• CID: 2089412
• PubChem ID: 13755572
• Update Time: 2025-10-28

(+)-AJ 76 hydrochloride Chemical and Physical Properties

Names and Identifiers

• (+)-AJ 76 hydrochloride
• DTXSID5042580
• (+)-AJ76Hydrochloride
• (1S,2R)-cis-5-Methoxy-1-methyl-2-(N-propylamino)tetralin hydrochloride
• (1S,2R)-5-methoxy-1-methyl-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
• AJ-76 HYDROCHLORIDE
• cis-(+)-5-methoxy-1-methyl-2-(propylamino)tetralin hydrochloride
• (1S,2R)-5-methoxy-1-methyl-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride
• (1S,2R)-5-methoxy-1-methyl-N-propyl-1,2,3,4-tetrahydronaphthalen-2-aminium chloride
• AKOS024458604
• CHEBI:64115
• 85378-82-1
• G79746
• SR-01000597840
• Q27133039
• EX-A8000E
• SR-01000597840-1
• (1S,2R)-5-methoxy-1-methyl-2-(propylamino)tetralin hydrochloride
• HY-101065
• AJ-76 (hydrochloride)

• Inchi： 1S/C15H23NO.ClH/c1-4-10-16-14-9-8-13-12(11(14)2)6-5-7-15(13)17-3;/h5-7,11,14,16H,4,8-10H2,1-3H3;1H/t11-,14+;/m0./s1
• InChI Key： KIRYNZFMOLYYQB-YECZQDJWSA-N
• SMILES： Cl.O(C)C1=CC=CC2=C1CC[C@H]([C@H]2C)NCCC

Computed Properties

• Exact Mass: 269.1546421g/mol
• Monoisotopic Mass: 269.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (+)-AJ 76 hydrochloride

Introduction to (+)-AJ 76 Hydrochloride (CAS No: 85378-82-1)

The compound (+)-AJ 76 Hydrochloride (CAS No: 85378-82-1) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is notable for its unique structural properties and its potential applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions in various disease states.

(+)-AJ 76 Hydrochloride is a chiral molecule, with the (+) designation indicating its specific enantiomeric form. Its chemical structure comprises a complex arrangement of functional groups that contribute to its bioactivity. Researchers have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to elucidate the precise three-dimensional conformation of this compound. Understanding its structure is crucial for optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy.

One of the most recent breakthroughs involving (+)-AJ 76 Hydrochloride is its demonstrated ability to inhibit key enzymes involved in inflammatory pathways. Studies published in high-impact journals have shown that this compound can effectively suppress the activity of cyclooxygenase (COX) enzymes, which are central to the inflammatory response. This discovery has positioned (+)-AJ 76 Hydrochloride as a potential lead compound for the development of anti-inflammatory drugs with improved selectivity and reduced side effects compared to existing therapies.

In addition to its anti-inflammatory properties, (+)-AJ 76 Hydrochloride has also been investigated for its potential role in neuroprotection. Preclinical studies have revealed that this compound can mitigate oxidative stress and reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease. These findings underscore the versatility of (+)-AJ 76 Hydrochloride and its potential to address multiple therapeutic areas.

The synthesis of (+)-AJ 76 Hydrochloride involves a multi-step process that requires precise control over stereochemistry to ensure the correct enantiomeric form is obtained. Researchers have developed innovative synthetic strategies, including asymmetric catalysis and enantioselective reactions, to streamline the production of this compound. These advancements not only enhance the scalability of synthesis but also reduce the environmental footprint associated with its manufacturing.

From an analytical standpoint, the characterization of (+)-AJ 76 Hydrochloride has been significantly aided by modern analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods enable researchers to accurately determine the purity and stability of the compound, ensuring that it meets rigorous quality standards for preclinical and clinical testing.

Looking ahead, the future of (+)-AJ 76 Hydrochloride lies in its translation from preclinical studies to human clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to assess its safety profile and therapeutic potential in humans. If successful, this compound could pave the way for a new class of drugs with enhanced efficacy and reduced adverse effects.

In conclusion, (+)-AJ 76 Hydrochloride (CAS No: 85378-82-1) represents a cutting-edge advancement in medicinal chemistry. Its unique properties, combined with ongoing research into its therapeutic applications, position it as a promising candidate for addressing unmet medical needs across various disease areas. As research continues to unfold, this compound has the potential to make a significant impact on both scientific innovation and patient care.